
mass spectrometry fragmentation patterns of 2-
Nitroethane-1-thiol

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 2-Nitroethane-1-thiol

CAS No.: 53770-80-2

Cat. No.: B7946137

Get Quote

An In-Depth Technical Guide to the Mass Spectrometry Fragmentation Patterns of 2-
Nitroethane-1-thiol: A Comparative Analysis

Authored by: Dr. Evelyn Reed, Senior Application
Scientist
In the landscape of modern analytical chemistry, mass spectrometry stands as a cornerstone

for molecular identification and structural elucidation. Its ability to unravel the intricate

architecture of molecules by analyzing their fragmentation patterns under controlled conditions

provides invaluable insights for researchers across various scientific disciplines, including drug

development and materials science. This guide offers a comprehensive exploration of the

predicted mass spectrometry fragmentation patterns of 2-Nitroethane-1-thiol, a bifunctional

molecule of interest. Due to the limited availability of direct experimental data for this specific

compound, this guide will leverage established principles of mass spectrometry and

comparative data from analogous molecules, namely nitroethane and ethanethiol, to provide a

robust theoretical framework for its analysis.
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Foundational Principles of Mass Spectrometry
Fragmentation
Mass spectrometry operates on the principle of generating ions from a sample and then

separating them based on their mass-to-charge ratio (m/z).[1] During the ionization process,

particularly with energetic methods like Electron Ionization (EI), the resulting molecular ion is

often energetically unstable and undergoes fragmentation.[2] The pathways of this

fragmentation are not random; they are governed by the chemical structure of the molecule,

the stability of the resulting fragment ions, and established chemical principles such as

Stevenson's Rule, which dictates that the positive charge will be retained by the fragment with

the lower ionization energy.

The fragmentation of a molecular ion typically involves the cleavage of the weakest bonds and

the formation of the most stable carbocations or radical cations.[3][4] The presence of

heteroatoms like oxygen, nitrogen, and sulfur significantly influences the fragmentation

pathways due to their lone pair electrons, which can stabilize adjacent positive charges.[5]

Predicted Fragmentation Pattern of 2-Nitroethane-1-
thiol
2-Nitroethane-1-thiol (C₂H₅NO₂S) has a molecular weight of 107.13 g/mol .[6] Its structure

contains two key functional groups that will dictate its fragmentation: a nitro group (-NO₂) and a

thiol group (-SH).

Molecular Ion Peak (M⁺): The molecular ion peak is expected at an m/z of 107. The intensity of

this peak may be weak due to the presence of two functional groups that can readily initiate

fragmentation.

The predicted fragmentation of 2-Nitroethane-1-thiol is expected to follow pathways

characteristic of both nitroalkanes and thiols.

Fragmentation Pathways Initiated by the Nitro Group:
Aliphatic nitro compounds are known to undergo characteristic cleavages of the C-N bond and

rearrangements.[7]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://en.wikipedia.org/wiki/Fragmentation_(mass_spectrometry)
https://www.chemguide.co.uk/analysis/masspec/fragment.html
https://m.youtube.com/watch?v=N39xO6-GV_E
https://www.youtube.com/watch?v=B7F8Jg80Kck
https://thiele.ruc.dk/kemikurser/2DNMR/Lecture%20notes%20in%20EI-MS%202015.pdf
https://www.benchchem.com/product/b7946137/docs?utm_src=pdf-body#mass-spectrometry-fragmentation-patterns-of-2-nitroethane-1-thiol
https://www.benchchem.com/product/b7946137/docs?utm_src=pdf-body#mass-spectrometry-fragmentation-patterns-of-2-nitroethane-1-thiol
https://www.benchchem.com/product/b7946137/docs?utm_src=pdf-body#mass-spectrometry-fragmentation-patterns-of-2-nitroethane-1-thiol
https://www.chemsrc.com/en/cas/53770-80-2_375857.html
https://www.benchchem.com/product/b7946137/docs?utm_src=pdf-body#mass-spectrometry-fragmentation-patterns-of-2-nitroethane-1-thiol
https://m.youtube.com/watch?v=GQz8P7K64XA
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7946137?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Loss of NO₂: A primary fragmentation pathway for nitroalkanes is the cleavage of the C-N

bond, leading to the loss of a neutral nitrogen dioxide molecule (NO₂, 46 Da). This would

result in a fragment ion at m/z 61, corresponding to the [CH₂CH₂SH]⁺ cation.

Loss of NO: Another common fragmentation involves the loss of a nitric oxide radical (NO,

30 Da), often accompanied by a rearrangement. This would lead to a fragment ion at m/z 77.

Formation of [NO₂]⁺: A peak at m/z 46 corresponding to the nitronium ion [NO₂]⁺ is also

possible.

Fragmentation Pathways Initiated by the Thiol Group:
The fragmentation of thiols is similar to that of alcohols, with α-cleavage being a dominant

pathway.[8]

α-Cleavage: Cleavage of the C-C bond alpha to the sulfur atom is a highly probable

fragmentation. This would involve the loss of the nitro group and a methylene group, but the

charge would likely remain with the sulfur-containing fragment. A more likely α-cleavage

would be the loss of a hydrogen atom from the carbon bearing the thiol group, leading to an

M-1 peak at m/z 106. However, the most significant α-cleavage would be the cleavage of the

C-S bond, leading to the formation of an [SH]⁺ ion at m/z 33 or, more likely, the loss of the

SH radical to form a [C₂H₄NO₂]⁺ ion at m/z 90.

Loss of H₂S: Thiols can also undergo fragmentation through the elimination of a hydrogen

sulfide molecule (H₂S, 34 Da). This would result in a fragment ion at m/z 73.

The interplay between these two functional groups makes the prediction of the most abundant

fragment (the base peak) challenging without experimental data. However, the loss of the nitro

group (NO₂) is often a very favorable pathway for nitroalkanes, suggesting that the fragment at

m/z 61 could be a significant peak.

Comparative Analysis: 2-Nitroethane-1-thiol vs.
Analogs
To better understand the predicted fragmentation pattern, it is instructive to compare it with the

known fragmentation patterns of simpler, related molecules: nitroethane and ethanethiol.
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m/z

Predicted

Fragment Ion

(2-Nitroethane-

1-thiol)

Corresponding

Fragment

(Nitroethane)

Corresponding

Fragment

(Ethanethiol)

Origin of

Fragment

107
[CH₂(NO₂)CH₂S

H]⁺
- - Molecular Ion

90 [C₂H₄NO₂]⁺ - - Loss of •SH

77
[C₂H₅OS]⁺

(rearranged)
- - Loss of •NO

73 [C₂H₃NO]⁺ - - Loss of H₂S

61 [CH₂CH₂SH]⁺ -
[CH₃CH₂SH]⁺

(m/z 62)
Loss of •NO₂

46 [NO₂]⁺ [NO₂]⁺ - Nitro Group

47 [CH₂SH]⁺ - [CH₂SH]⁺
α-cleavage in

Thiol

33 [SH]⁺ - [SH]⁺
C-S bond

cleavage

29 [C₂H₅]⁺ [C₂H₅]⁺ [C₂H₅]⁺ Ethyl Cation

Nitroethane (C₂H₅NO₂, MW = 75.07 g/mol ): The mass spectrum of nitroethane is

characterized by a molecular ion peak at m/z 75.[9] Prominent fragments arise from the loss of

the nitro group (NO₂) to give an ethyl cation at m/z 29, and the formation of the [NO₂]⁺ ion at

m/z 46.

Ethanethiol (C₂H₅SH, MW = 62.13 g/mol ): The mass spectrum of ethanethiol shows a

molecular ion peak at m/z 62. The base peak is often due to α-cleavage, resulting in the loss of

a methyl radical to form [CH₂SH]⁺ at m/z 47. Another significant peak is observed at m/z 29

corresponding to the ethyl cation, [C₂H₅]⁺.

The presence of both functional groups in 2-Nitroethane-1-thiol is expected to lead to a more

complex spectrum with fragments characteristic of both parent structures.
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Visualizing the Fragmentation Pathways
The predicted fragmentation pathways for 2-Nitroethane-1-thiol can be visualized using the

following diagrams:

[CH₂(NO₂)CH₂SH]⁺˙
m/z = 107

[CH₂CH₂SH]⁺
m/z = 61

- •NO₂

[C₂H₅OS]⁺ (rearranged)
m/z = 77

- •NO

[NO₂]⁺
m/z = 46

 

[C₂H₄NO₂]⁺
m/z = 90

- •SH

[C₂H₃NO]⁺
m/z = 73

- H₂S

[CH₂SH]⁺
m/z = 47

- CH₂

Click to download full resolution via product page

Caption: Predicted Fragmentation Pathways of 2-Nitroethane-1-thiol.

Experimental Protocol for Mass Spectrometry
Analysis
The following is a detailed, step-by-step methodology for acquiring a mass spectrum of 2-
Nitroethane-1-thiol.

Objective: To obtain a high-resolution mass spectrum of 2-Nitroethane-1-thiol using Electron

Ionization (EI) and Electrospray Ionization (ESI) to characterize its fragmentation patterns.
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Materials:

2-Nitroethane-1-thiol sample

High-purity solvents (e.g., methanol, acetonitrile, water)

Volumetric flasks and pipettes

Syringe filters (0.22 µm)

Mass spectrometer (e.g., a quadrupole time-of-flight (Q-TOF) instrument capable of both EI

and ESI)

Methodology:

Sample Preparation:

For EI-MS: Prepare a dilute solution of 2-Nitroethane-1-thiol in a volatile solvent like

methanol (e.g., 1 mg/mL).

For ESI-MS: Prepare a more dilute solution (e.g., 10 µg/mL) in a 50:50 mixture of

acetonitrile and water. A small amount of formic acid (0.1%) can be added to promote

protonation.

Instrument Setup (EI-MS):

Ionization Mode: Electron Ionization (EI)

Electron Energy: 70 eV (standard for library matching)

Ion Source Temperature: 200-250 °C (to ensure sample volatilization)

Mass Range: m/z 10 - 200

Scan Rate: 1 scan/second

Introduction Method: Direct insertion probe or GC inlet if the compound is sufficiently

volatile and thermally stable.
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Instrument Setup (ESI-MS):

Ionization Mode: Electrospray Ionization (ESI), positive ion mode

Capillary Voltage: 3.5 - 4.5 kV

Nebulizing Gas (N₂): Flow rate adjusted to ensure a stable spray

Drying Gas (N₂): Temperature and flow rate optimized to desolvate the ions (e.g., 300 °C,

8 L/min)

Mass Range: m/z 50 - 300

Introduction Method: Direct infusion via a syringe pump at a low flow rate (e.g., 5-10

µL/min).

Data Acquisition:

Acquire a background spectrum with the solvent blank.

Introduce the sample and acquire data for several minutes to ensure a good signal-to-

noise ratio.

For tandem mass spectrometry (MS/MS), select the molecular ion (m/z 107 for EI, or the

protonated molecule [M+H]⁺ at m/z 108 for ESI) as the precursor ion and subject it to

collision-induced dissociation (CID) to confirm fragmentation pathways.

Data Analysis:

Subtract the background spectrum from the sample spectrum.

Identify the molecular ion peak and major fragment ions.

Propose structures for the observed fragments and correlate them with the predicted

fragmentation pathways.

If using high-resolution mass spectrometry, determine the elemental composition of the

ions to confirm their identities.
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Conclusion
While a definitive experimental mass spectrum for 2-Nitroethane-1-thiol is not readily

available in the public domain, a thorough understanding of the fragmentation behavior of its

constituent functional groups allows for a robust prediction of its mass spectrum. The

fragmentation is expected to be a composite of the characteristic pathways for nitroalkanes and

thiols, leading to a rich and informative spectrum. The comparative analysis with nitroethane

and ethanethiol provides a solid foundation for interpreting the fragmentation patterns of this

and other bifunctional molecules. The provided experimental protocol offers a clear workflow

for researchers to obtain and analyze the mass spectrum of 2-Nitroethane-1-thiol, contributing

to a deeper understanding of its chemical properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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